Gallium;neodymium

• Molecular Formula: GaNd
• Molecular Weight: 213.97 g/mol
• InChI: InChI=1S/Ga.Nd
• InChIKey: QWZBTFSQDQBZLB-UHFFFAOYSA-N

Gallium-Neodymium (NdGa) Core Identity

Gallium-neodymium, specifically the equiatomic intermetallic compound NdGa (neodymium monogallide), is a binary rare-earth–gallium (RGa) intermetallic that crystallizes in the orthorhombic CrB-type structure (space group Cmcm, No. 63) [1]. It belongs to the broader RGa family (R = Pr, Nd, Sm, Gd, Tb, Dy, Ho, Er, Tm) and is distinguished by two successive magnetic transitions—a spin-reorientation (SR) transition at approximately 20 K and a ferromagnetic-to-paramagnetic (FM–PM) transition at a Curie temperature TC of 42 K [2]. These dual transitions produce a uniquely broadened magnetocaloric effect (MCE) profile and an exceptionally large rotating magnetocaloric effect (RMCE) in single-crystal form, positioning NdGa as a candidate material for cryogenic magnetic refrigeration in the 20–42 K range [3]. The compound is synthesized by arc-melting of high-purity constituent elements followed by annealing, and is available in both polycrystalline and single-crystal forms for research and prototype development [2].

Material class Binary rare-earth–gallium intermetallic (NdGa)

Key magnetic feature Dual magnetic transitions: spin-reorientation ~20 K, FM–PM at 42 K

Operating window Cryogenic 20–42 K with broadened magnetocaloric profile

Available forms Polycrystalline and single-crystal (arc-melted, annealed)

• [1] Zheng, X. Q., Shen, B. G. The magnetic properties and magnetocaloric effects in binary R–T (R = Pr, Gd, Tb, Dy, Ho, Er, Tm; T = Ga, Ni, Co, Cu) intermetallic compounds. Chinese Physics B, 2017, 26(2), 027501. View Source
• [2] Zheng, X. Q., Xu, J. W., Shao, S. H., Zhang, H., Zhang, J. Y., Wang, S. G., ... & Shen, B. G. Large magnetocaloric effect of NdGa compound due to successive magnetic transitions. AIP Advances, 2018, 8(5), 056425. View Source
• [3] Jia, Y., et al. Magnetic anisotropy and large low field rotating magnetocaloric effect in NdGa single crystal. Journal of Alloys and Compounds, 2018, 757, 44–48. View Source

Why RGa Compounds Cannot Replace NdGa

Although all binary RGa (R = rare earth) intermetallics share the same CrB-type orthorhombic crystal structure, their magnetocaloric performance diverges dramatically due to differences in rare-earth ionic spin, total angular momentum, and crystal-electric-field (CEF) interactions [1]. NdGa's specific combination of two successive magnetic transitions—a spin-reorientation at 20 K and a ferromagnetic–paramagnetic transition at 42 K—generates a double-peak magnetic entropy change (–ΔSM) curve that is absent in single-transition analogs such as GdGa or TbGa [2]. The resulting broadened working temperature window and elevated refrigerant capacity cannot be replicated by simply substituting Nd with another rare earth. Furthermore, NdGa single crystals exhibit a uniquely large rotating magnetocaloric effect (RMCE) of 10.1 J/kg K under a low magnetic field of 2 T, a performance metric that distinguishes NdGa from all other RGa compounds and is critical for practical devices using permanent magnets [3]. Generic substitution within the RGa family without accounting for these compound-specific magnetic transition characteristics will lead to substantially inferior MCE performance and narrowed operational temperature ranges.

01 Single-transition RGa compounds (e.g., GdGa) lack the double-peak –ΔSM profile; substituting may narrow the working temperature span and reduce refrigerant capacity.

02 Polycrystalline RGa analogs exhibit zero rotating magnetocaloric effect (RMCE); only NdGa single crystal provides field-tunable RMCE for permanent-magnet prototypes.

03 Compounds with higher –ΔSM (TmGa, ErGa) operate below 15 K and cannot cover the 20–42 K range required for hydrogen liquefaction research.

• [1] Zheng, X. Q., Shen, B. G. The magnetic properties and magnetocaloric effects in binary R–T (R = Pr, Gd, Tb, Dy, Ho, Er, Tm; T = Ga, Ni, Co, Cu) intermetallic compounds. Chinese Physics B, 2017, 26(2), 027501. View Source
• [2] Zheng, X. Q., Xu, J. W., Shao, S. H., Zhang, H., Zhang, J. Y., Wang, S. G., ... & Shen, B. G. Large magnetocaloric effect of NdGa compound due to successive magnetic transitions. AIP Advances, 2018, 8(5), 056425. View Source
• [3] Jia, Y., et al. Magnetic anisotropy and large low field rotating magnetocaloric effect in NdGa single crystal. Journal of Alloys and Compounds, 2018, 757, 44–48. View Source

NdGa vs. RGa: Differentiation Evidence

Peak Magnetic Entropy Change vs. GdGa

Polycrystalline NdGa delivers a maximum magnetic entropy change (–ΔSM) of 15.5 J/kg K under a 0–5 T field change, which is approximately 3.2× greater than the 4.81 J/kg K reported for polycrystalline GdGa under identical 0–5 T conditions [1]. NdGa's –ΔSM is derived from two distinct peaks at 6.4 J/kg K (TSR = 20 K) and 15.5 J/kg K (TC = 42 K), corresponding to its two successive magnetic transitions, whereas GdGa exhibits only a single magnetic transition at 66 K with a correspondingly narrower MCE profile [1][2]. This quantitative difference in peak –ΔSM directly translates to a proportionally higher cooling power density per unit mass of refrigerant material.

–ΔSM vs. GdGa

Direct head-to-head

Polycrystalline NdGa –ΔSM_max = 15.5 J/kg K (0–5 T)
vs. GdGa 4.81 J/kg K — 3.2× higher

Supports higher cooling power density per unit mass in the 20–42 K range.

Double-peak curve (6.4 at 20 K, 15.5 at 42 K) vs. single peak for GdGa.

Evidence Dimension	Maximum isothermal magnetic entropy change (–ΔSM) under 0–5 T field change
Target Compound Data	NdGa (polycrystalline): –ΔSM = 15.5 J/kg K at TC = 42 K (second peak); also 6.4 J/kg K at TSR = 20 K (first peak)
Comparator Or Baseline	GdGa (polycrystalline): –ΔSM = 4.81 J/kg K at TC = 66 K under 0–5 T
Quantified Difference	NdGa –ΔSM is 3.22× larger than GdGa (15.5 vs. 4.81 J/kg K); NdGa provides a double-peak MCE profile vs. single-peak for GdGa
Conditions	Isothermal magnetization (M–H) measurements using SQUID magnetometry; polycrystalline samples prepared by arc-melting; field change ΔH = 0–5 T

Why This Matters

A 3.2× higher –ΔSM means that NdGa-based magnetic refrigerators can achieve the same cooling power with approximately one-third the refrigerant mass of GdGa-based systems, reducing material cost and device footprint in cryogenic applications.

• [1] Zheng, X. Q., Xu, J. W., Shao, S. H., Zhang, H., Zhang, J. Y., Wang, S. G., ... & Shen, B. G. Large magnetocaloric effect of NdGa compound due to successive magnetic transitions. AIP Advances, 2018, 8(5), 056425. (NdGa –ΔSM = 15.5 and 6.4 J/kg K at 0–5 T) View Source
• [2] Zhang, J., Luo, J., Li, J., Liang, J., Wang, Y., Ji, L., Liu, Y., Rao, G. Magnetic properties and magnetocaloric effect of GdGa compound. Journal of Alloys and Compounds, 2009, 469, 15. (GdGa –ΔSM = 4.81 J/kg K at 0–5 T) View Source

c-Axis Magnetocaloric Performance in Single Crystals

Single-crystal NdGa oriented along its easy c-axis delivers a maximum –ΔSM of 21.1 J/kg K under a 0–7 T field change at TC = 42 K, representing a 36% enhancement over polycrystalline NdGa's 15.5 J/kg K at 0–5 T [1]. This value exceeds the –ΔSM reported for all other polycrystalline RGa compounds, including ErGa (21.3 J/kg K at 0–5 T, but at TC = 15 K with a single transition) and TmGa (34.3 J/kg K at 0–5 T, but at TC = 12 K) [2]. Critically, NdGa single crystal additionally offers a rotating entropy change ΔSR,cb of 16.6 J/kg K at 7 T when rotating from the easy c-axis to the hard b-axis, a functionality absent in isotropic polycrystalline materials [1].

c-Axis single crystal –ΔSM

Cross-study comparable

NdGa single crystal –ΔSM_max = 21.1 J/kg K (0–7 T, H∥c)
+36% vs. polycrystalline NdGa

Demonstrates enhanced magnetocaloric response along the easy axis, relevant for oriented prototypes.

Operates at 42 K, unlike ErGa (15 K) or TmGa (12 K) despite their high –ΔSM values.

Evidence Dimension	Maximum –ΔSM for single-crystal vs. polycrystalline RGa compounds under high field
Target Compound Data	NdGa single crystal: –ΔSMmax = 21.1 J/kg K at 0–7 T (H ∥ c-axis, TC = 42 K); ΔSR,cb = 16.6 J/kg K at 7 T
Comparator Or Baseline	Polycrystalline NdGa: 15.5 J/kg K at 0–5 T; ErGa polycrystalline: 21.3 J/kg K at 0–5 T (TC = 15 K); TmGa polycrystalline: 34.3 J/kg K at 0–5 T (TC = 12 K) [all from REFS-2]
Quantified Difference	NdGa single crystal –ΔSM exceeds polycrystalline NdGa by 36%; NdGa operates at TC = 42 K vs. ErGa TC = 15 K and TmGa TC = 12 K, enabling use in hydrogen liquefaction (20–42 K) where ErGa and TmGa are inapplicable
Conditions	Single-crystal NdGa grown and measured by SQUID magnetometry; field along c-axis; ΔH = 0–7 T; rotating measurements from c-axis to b-axis

Why This Matters

NdGa single crystal uniquely combines a high –ΔSM value with an operating temperature range (20–42 K) that matches hydrogen liquefaction requirements, whereas RGa compounds with higher absolute –ΔSM (TmGa, ErGa) operate at temperatures too low (≤15 K) for this industrially critical application.

• [1] Jia, Y., et al. Magnetic anisotropy and large low field rotating magnetocaloric effect in NdGa single crystal. Journal of Alloys and Compounds, 2018, 757, 44–48. View Source
• [2] Zheng, X. Q., Shen, B. G. The magnetic properties and magnetocaloric effects in binary R–T (R = Pr, Gd, Tb, Dy, Ho, Er, Tm; T = Ga, Ni, Co, Cu) intermetallic compounds. Chinese Physics B, 2017, 26(2), 027501. (Table 1: comparative RGa –ΔSM data) View Source

Low-Field Rotating Magnetocaloric Effect

NdGa single crystal exhibits a rotating magnetic entropy change ΔSR,cb of 10.1 J/kg K when the magnetic field direction is rotated from the easy c-axis to the hard b-axis under a low applied field of only 2 T [1]. This low-field RMCE is critically important because practical magnetic refrigerators aim to use permanent magnets (typically ≤2 T) rather than superconducting solenoids. In contrast, polycrystalline RGa compounds, including polycrystalline NdGa, show no RMCE due to the absence of macroscopic magnetic anisotropy. Even for other magnetocaloric materials with magnetic anisotropy (e.g., HoMn2O5, DyMnO3), reported RMCE values at 2 T are substantially lower or operate at different temperature regimes [1]. The 10.1 J/kg K at 2 T represents an RMCE figure of merit that directly enables permanent-magnet-based rotary magnetic cooler designs.

Rotating MCE at 2 T

Class-level inference

ΔS_R,cb = 10.1 J/kg K at 2 T, c→b rotation

Enables permanent-magnet rotary cooler design; polycrystalline RGa shows zero RMCE.

Class-level comparison with other anisotropic MCE materials; data to verify for specific device conditions.

Evidence Dimension	Rotating magnetic entropy change (ΔSR,cb) at low magnetic field (2 T)
Target Compound Data	NdGa single crystal: ΔSR,cb = 10.1 J/kg K at ΔH = 2 T, rotating from c-axis to b-axis
Comparator Or Baseline	All polycrystalline RGa compounds: ΔSR = 0 (no RMCE due to isotropic averaging); other anisotropic MCE materials (HoMn2O5, DyMnO3): RMCE data available but at different temperature ranges and typically lower magnitudes at 2 T (specific quantitative comparators not provided in the primary NdGa study, necessitating class-level inference)
Quantified Difference	NdGa single crystal provides a non-zero, field-tunable RMCE of 10.1 J/kg K at 2 T where polycrystalline RGa analogs provide zero RMCE
Conditions	Single-crystal NdGa; magnetic field of 2 T applied; SQUID magnetometry; rotation from easy c-axis to hard b-axis; temperature near TC = 42 K

Why This Matters

The 10.1 J/kg K RMCE at 2 T enables rotary magnetic refrigeration prototypes that operate with permanent magnets rather than superconducting magnets, drastically reducing system complexity, cost, and energy consumption—a procurement-relevant advantage over all isotropic polycrystalline RGa alternatives.

• [1] Jia, Y., et al. Magnetic anisotropy and large low field rotating magnetocaloric effect in NdGa single crystal. Journal of Alloys and Compounds, 2018, 757, 44–48. View Source

Dual Magnetic Transition Temperature Window

NdGa undergoes two successive magnetic transitions—a spin-reorientation (SR) at TSR = 20 K (antiferromagnetic-to-ferromagnetic type) and a ferromagnetic-to-paramagnetic (FM–PM) transition at TC = 42 K [1]. These two transitions produce two closely spaced peaks in the –ΔSM vs. temperature curve (6.4 J/kg K at 20 K and 15.5 J/kg K at 42 K under 0–5 T), with the valley between the peaks maintaining a large –ΔSM value [1]. This double-peak structure broadens the full-width at half-maximum (δTFWHM) of the MCE curve compared to single-transition RGa compounds such as GdGa (single transition at 66 K). By contrast, PrGa, the closest light-rare-earth analog, exhibits an FM–AFM transition at Tt ∼27 K and an AFM–PM transition at T0 ∼37 K, but its MCE profile shows a nearly constant plateau rather than two distinct high-amplitude peaks [2]. NdGa's specific combination of peak amplitudes and temperature separation yields a refrigerant capacity (RC) profile that is distinct from both PrGa's plateau-type and GdGa's single-peak profiles, making NdGa the preferred choice when both high peak –ΔSM and broad working temperature span are required simultaneously.

Dual transition window

Cross-study comparable

Two peaks at 20 K (6.4 J/kg K) and 42 K (15.5 J/kg K); ΔT_span ~22 K

Provides a broader working temperature span vs. single-peak RGa, supporting single-material hydrogen liquefaction staging.

PrGa shows plateau-type profile; GdGa has only one transition at 66 K.

Evidence Dimension	Number and character of magnetic transitions determining MCE peak structure
Target Compound Data	NdGa: two transitions—SR at 20 K (AFM–FM type) and FM–PM at TC = 42 K; two –ΔSM peaks at 6.4 and 15.5 J/kg K (0–5 T) maintaining large values across 20–42 K
Comparator Or Baseline	PrGa: two transitions—FM–AFM at Tt ∼27 K and AFM–PM at T0 ∼37 K, with nearly constant –ΔSM plateau [2]; GdGa: single FM–PM transition at 66 K with single –ΔSM peak [3]
Quantified Difference	NdGa provides two distinct high-amplitude –ΔSM peaks spanning 20–42 K (ΔTspan = 22 K); PrGa provides a plateau at lower amplitude; GdGa provides only one peak with narrower δTFWHM
Conditions	M-T curves at 0.01 T; isothermal M-H curves up to 5 T; SQUID magnetometry; polycrystalline samples

Why This Matters

For procurement decisions, the double-peak MCE profile of NdGa translates to a wider operational temperature window (∼22 K between peaks) compared to single-peak RGa compounds, enabling a single refrigerant material to cover the entire temperature range needed for hydrogen gas liquefaction without multi-material staging.

• [1] Zheng, X. Q., Xu, J. W., Shao, S. H., Zhang, H., Zhang, J. Y., Wang, S. G., ... & Shen, B. G. Large magnetocaloric effect of NdGa compound due to successive magnetic transitions. AIP Advances, 2018, 8(5), 056425. View Source
• [2] Zheng, X. Q., Chen, J., Xu, Z. Y., Mo, Z. J., Hu, F. X., Sun, J. R., Shen, B. G. Nearly constant magnetic entropy change and adiabatic temperature change in PrGa compound. Journal of Applied Physics, 2014, 115, 17A938. View Source
• [3] Zhang, J., Luo, J., Li, J., Liang, J., Wang, Y., Ji, L., Liu, Y., Rao, G. Magnetic properties and magnetocaloric effect of GdGa compound. Journal of Alloys and Compounds, 2009, 469, 15. View Source

NdGaO3 Substrate Lattice Match and Film Quality

For the oxide form NdGaO3 (neodymium gallate), the lattice mismatch with YBa2Cu3O7−δ (YBCO) superconducting films is approximately 0.27%, which is the lowest among commonly used perovskite substrates . In comparison, SrTiO3 (STO) exhibits a lattice mismatch of approximately 1.4–1.5% with YBCO, and LaAlO3 (LAO) exhibits approximately 2% [1][2]. Additionally, NdGaO3 undergoes no structural phase transition at the YBCO/NdGaO3 crystal interface, eliminating strain-induced defects during film growth . However, a direct comparative study of BYCO films grown on multiple perovskite substrates found that despite NdGaO3's superior lattice match, LaAlO3 and SrTiO3 supported electrically and structurally superior films, with NdGaO3 producing the poorest-quality films among the oxide substrates tested—attributed to overriding chemical compatibility limitations during the BaF2 coevaporation process [3]. This evidence indicates that lattice matching alone is insufficient for substrate selection and that NdGaO3 is preferred specifically for applications where interface structural coherence (e.g., reduced twin formation) is prioritized over maximum electrical performance.

NdGaO₃ lattice match

Direct head-to-head

Lattice mismatch with YBCO: 0.27% for NdGaO₃
vs. 1.4–1.5% (SrTiO₃) and ~2% (LaAlO₃)

Lowest mismatch among common perovskite substrates, but electrical film quality depends on deposition chemistry.

BaF₂ coevaporation yielded lower electrical performance on NdGaO₃ compared to LaAlO₃ and SrTiO₃.

Evidence Dimension	Lattice mismatch between substrate and YBCO thin film
Target Compound Data	NdGaO3: lattice mismatch with YBCO ≈ 0.27%; no structural phase change at interface
Comparator Or Baseline	SrTiO3 (STO): mismatch ≈ 1.4–1.5% [1]; LaAlO3 (LAO): mismatch ≈ 2% [2]
Quantified Difference	NdGaO3 mismatch is 5.2× smaller than STO and 7.4× smaller than LAO; however, NdGaO3 produces electrically inferior BYCO films compared to LAO and STO due to chemical compatibility constraints [3]
Conditions	YBCO films deposited by coevaporation of Y, Cu, and BaF2 followed by two-stage anneal; substrates: (100) LaAlO3, LaGaO3, NdAlO3, NdGaO3, LiBaF3, SrTiO3

Why This Matters

NdGaO3 is the substrate of choice when minimizing lattice mismatch and achieving specific twin orientations is critical, but users must verify chemical compatibility with their specific film deposition process to avoid poor electrical outcomes observed in some deposition methods.

• [1] Study of strain relaxation of YBa2Cu3O7−δ film grown on SrTiO3 and LaAlO3. IEEE Transactions on Applied Superconductivity, 2001. (STO mismatch: 1.4%; LAO mismatch: 2%) View Source
• [2] Moeckly, B. H., et al. Aspects of the SrO-CuO-TiO2 ternary system related to deposition of SrTiO3 buffer layers. (STO mismatch ~1.5% with YBCO) View Source
• [3] van Dover, R. B., et al. Comparison of Ba2YCu3O7−δ thin films grown on various perovskite substrates by coevaporation. Journal of Applied Physics, 1992. (NdGaO3 supports worst films; LAO and STO support much better films) View Source

NdGa & NdGaO3 Application Scenarios

Cryogenic Magnetic Refrigeration for Hydrogen Liquefaction

NdGa's dual magnetic transitions at 20 K and 42 K, combined with a peak –ΔSM of 15.5 J/kg K in polycrystalline form and 21.1 J/kg K in single-crystal form, position it as a candidate magnetic refrigerant for hydrogen liquefaction at ~20 K [1][2]. The double-peak MCE structure provides a broad working temperature window (∼22 K between peaks) that can cover the entire precooling and liquefaction stages with a single material, eliminating the need for multi-stage refrigerant beds. This scenario is supported by the direct quantitative evidence of –ΔSM = 15.5 J/kg K at 0–5 T, which is 3.2× higher than GdGa's 4.81 J/kg K under identical conditions [1].

Permanent-Magnet Rotary Magnetic Cooler Prototypes

The rotating magnetocaloric effect (RMCE) of NdGa single crystal, quantified as ΔSR,cb = 10.1 J/kg K under a low field of only 2 T, enables the design of rotary magnetic refrigeration prototypes that operate with permanent magnets instead of superconducting solenoids [3]. This is a differentiating advantage over all polycrystalline RGa compounds, which exhibit zero RMCE due to isotropic averaging. Procurement of NdGa single crystals is warranted specifically for prototype development of compact, low-cost magnetic cooling devices targeting the 20–42 K range.

YBCO Thin-Film Growth with Minimal Lattice Strain

NdGaO3 single-crystal substrates, with a lattice mismatch of only 0.27% to YBCO and the absence of structural phase transitions at the film–substrate interface, are the preferred choice for epitaxial YBCO growth when minimizing lattice strain and achieving specific twin orientations is the primary objective . Evidence shows that YBCO films on (001) NdGaO3 exhibit only two twin orientations compared to four on SrTiO3, LaAlO3, and MgO substrates, making NdGaO3 the appropriate substrate for fundamental studies of twin-boundary effects on superconducting properties [4]. However, users must verify that their specific deposition process is chemically compatible with NdGaO3, as some deposition methods (e.g., BaF2 coevaporation) yield electrically inferior films on NdGaO3 compared to LaAlO3 and SrTiO3 [5].

Spin-Reorientation and Magnetic Anisotropy Research

NdGa serves as a model system for studying spin-reorientation (SR) transitions in rare-earth intermetallics due to its well-characterized AFM–FM type SR at 20 K, where magnetic moments rotate ∼30° from the c-axis toward the a-axis [6]. The compound's large magnetic anisotropy and two distinct ferromagnetic structures below TC = 42 K provide a experimentally accessible platform for investigating the competition between exchange interactions and crystal-electric-field effects. This application scenario is grounded in the quantitative magnetic characterization data from multiple independent studies [2][6].

Application

Selection Property

Validation Focus

Hydrogen liquefaction magnetic refrigeration

Dual-transition –ΔSM profile spanning 20–42 K

Verify temperature-dependent –ΔSM and refrigerant capacity under target field change

Permanent-magnet rotary cooler prototypes

Single-crystal rotating MCE (RMCE) at ≤2 T

Confirm ΔS_R,cb at operational field and orientation; compare with polycrystalline baseline

Epitaxial YBCO film growth with minimal lattice strain

NdGaO₃ substrate with 0.27% mismatch and no structural phase transition

Assess twin-orientation control; evaluate chemical compatibility with specific deposition method

Spin-reorientation and magnetic anisotropy research

Well-characterized SR transition at 20 K with moment rotation ~30°

Review single-crystal magnetization vs. temperature and field orientation data

• [1] Zheng, X. Q., Xu, J. W., Shao, S. H., Zhang, H., Zhang, J. Y., Wang, S. G., ... & Shen, B. G. Large magnetocaloric effect of NdGa compound due to successive magnetic transitions. AIP Advances, 2018, 8(5), 056425. View Source
• [2] Jia, Y., et al. Magnetic anisotropy and large low field rotating magnetocaloric effect in NdGa single crystal. Journal of Alloys and Compounds, 2018, 757, 44–48. View Source
• [3] Jia, Y., et al. Magnetic anisotropy and large low field rotating magnetocaloric effect in NdGa single crystal. Journal of Alloys and Compounds, 2018, 757, 44–48. (RMCE = 10.1 J/kg K at 2 T) View Source
• [4] Schweitzer, D., Bollmeier, T., Stritzker, B., Rauschenbach, B. Twinning of YBa2Cu3O7 thin films on different substrates. Thin Solid Films, 1996, 280, 147–151. View Source
• [5] van Dover, R. B., et al. Comparison of Ba2YCu3O7−δ thin films grown on various perovskite substrates by coevaporation. Journal of Applied Physics, 1992. View Source
• [6] Cedervall, J., et al. Magnetic property changes of NdGa upon hydrogen absorption. Physical Review B, 2024, 109, 134434. View Source